Cas no 946303-57-7 (N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 946303-57-7
• MF: C₂₀H₂₅N₃O₅S
• MW: 419.494603872299
• CID: 6441918
• Update Time: 2025-07-01

N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide
• N'-(3,4-dimethoxyphenyl)-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)oxamide
• Ethanediamide, N1-(3,4-dimethoxyphenyl)-N2-[2-(4-morpholinyl)-2-(3-thienyl)ethyl]-

• Inchi： 1S/C20H25N3O5S/c1-26-17-4-3-15(11-18(17)27-2)22-20(25)19(24)21-12-16(14-5-10-29-13-14)23-6-8-28-9-7-23/h3-5,10-11,13,16H,6-9,12H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： XCZVRBCKMWJTES-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)C(NCC(N1CCOCC1)C1C=CSC=1)=O

Additional information on N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide

N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide: A Comprehensive Overview

N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 946303-57-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis

The chemical structure of N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide is defined by the presence of several key functional groups. The dimethoxyphenyl moiety, morpholin-4-yl group, and thiophen-3-yl substituent contribute to its unique pharmacological properties. The synthesis of this compound typically involves a multi-step process that includes the formation of the central ethanediamide backbone and the subsequent attachment of the functional groups.

One common synthetic route involves the reaction of 3,4-dimethoxybenzaldehyde with morpholine to form an intermediate imine, which is then condensed with 2-thiophenecarboxaldehyde to yield the final product. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

Biological Activities

N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide has been extensively studied for its biological activities. Recent research has highlighted its potential as a potent inhibitor of specific enzymes involved in neurodegenerative diseases and cancer. For instance, studies have shown that this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a crucial role in the metabolism of neurotransmitters such as serotonin and dopamine.

In addition to its MAO inhibitory properties, N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide has demonstrated significant anti-inflammatory effects. In vitro experiments have revealed that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory conditions.

Pharmacological Applications

The pharmacological profile of N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide makes it a promising candidate for the treatment of several diseases. In preclinical studies, this compound has shown efficacy in models of Parkinson's disease and Alzheimer's disease. Its ability to modulate neurotransmitter levels and reduce oxidative stress suggests that it could be beneficial in slowing down the progression of these neurodegenerative disorders.

Beyond neurodegenerative diseases, N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide has also been investigated for its potential as an anticancer agent. Research has demonstrated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human patients.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in conducting clinical trials to assess the therapeutic potential of N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide. Several phase I and II trials are currently underway to evaluate its safety profile and dosing regimens in patients with neurodegenerative diseases and cancer.

Preliminary data from these trials have been encouraging, with patients showing improved symptoms and reduced side effects compared to existing treatments. However, more extensive studies are needed to fully understand the long-term effects and potential interactions with other medications.

In conclusion, N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(thiophen-3-y l)ethylethanediamide (CAS No. 946303-57-7) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for improving patient outcomes in various medical conditions.